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Compound of Interest

Compound Name: Enniatin B1

Cat. No.: B191170

This document provides immediate and essential safety, handling, and disposal protocols for
Enniatin B1, a mycotoxin with potent biological activity. The following procedures are designed
for researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Hazard Identification and Toxicity

Enniatin B1 is a cyclohexadepsipeptide mycotoxin produced by various Fusarium species.[1]
Its primary toxic action is attributed to its ionophoric properties, allowing it to transport
monovalent ions across cellular and mitochondrial membranes, which can uncouple oxidative
phosphorylation.[1][2]

GHS Classification: According to the Globally Harmonized System (GHS), Enniatin B1 is
classified as acutely toxic.[3]

e Pictogram: GHSO06 (Skull and Crossbones)[3]
» Signal Word: Danger[3][4]

Hazard Statements:

o H301: Toxic if swallowed[2][3]

e H311: Toxic in contact with skin[2][3]
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e H331: Toxic if inhaled[2][3]

In laboratory studies, Enniatin B1 has demonstrated significant cytotoxic effects, including the
ability to impair the cell cycle, induce oxidative stress, and trigger apoptosis (programmed cell
death).[5][6][7] Due to a lack of comprehensive in vivo toxicity data, a tolerable daily intake for
humans has not been established.[8]

Quantitative Safety Data

The following table summarizes key quantitative data regarding the toxicity and physical
properties of Enniatin B1.

Parameter Value Source(s)
GHS Hazard Codes H301, H311, H331 [2][3]
i . 0.8 uM to 41 uM (cell line

In Vitro Cytotoxicity [5]

dependent)
) ) ~10 pM (in several cancer cell

Apoptosis Induction (ECso) ines) [4]

ines

o 10 mg/mL in DMSO, methanol,
Solubility and ethanol [1]

Storage Temperature -20°C [1114]

Operational Protocols

Adherence to the following protocols is mandatory to minimize exposure risk and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE setup is required for all procedures involving Enniatin B1, from handling
the solid powder to working with solutions.

o Respiratory Protection: A fit-tested N95 respirator is the minimum requirement for handling
the powdered form to prevent inhalation.[9] For procedures with a higher risk of
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aerosolization or when handling larger quantities, a half-mask or full-face respirator with
P100 (HEPA) and organic vapor cartridges is recommended to protect against both
particulates and potential gases.[9][10]

» Eye Protection: Chemical splash goggles or a full-face shield are mandatory to protect the
eyes from dust particles and liquid splashes.[11][12]

« Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Always inspect
gloves for tears or holes before use. Double-gloving is recommended. Change gloves
immediately if contamination is suspected.[12]

e Body Protection: A disposable, solid-front chemical safety suit or a lab coat with long sleeves
and tight cuffs is required.[12] Disposable coveralls should be used for tasks with a high risk
of contamination.[10]

o Foot Protection: Closed-toe shoes are required at all times in the laboratory. For extensive
handling or spill cleanup, chemical-resistant boot covers should be worn.[13]

Safe Handling and Solution Preparation Protocol

This protocol outlines the steps for safely weighing and reconstituting powdered Enniatin B1.

Designated Area: All work with Enniatin B1 powder must be conducted within a certified
chemical fume hood or a powder containment hood to control airborne particles.

Materials:

e Enniatin B1 (solid)

o Appropriate solvent (e.g., DMSO, ethanol, methanol)[1]

o Calibrated analytical balance (in a fume hood or containment enclosure)
o Weighing paper or boat

e Spatula

e Appropriate volumetric flasks and glassware
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e \ortex mixer
e Waste container for contaminated consumables
Procedure:

o Preparation: Don all required PPE as specified in Section 3. Ensure the chemical fume hood
is functioning correctly.

» Weighing:
o Place a new sheet of weighing paper or a weigh boat on the analytical balance and tare.

o Carefully use a clean spatula to transfer the desired amount of Enniatin B1 powder onto
the paper/boat. Avoid any sudden movements that could generate dust.

o Once the target weight is reached, securely close the primary container of Enniatin B1.
e Reconstitution:
o Carefully transfer the weighed powder into a sterile, appropriately sized glass vial or flask.

o Using a calibrated pipette, add the required volume of the chosen solvent (e.g., DMSO) to
the flask.[1]

o Cap the flask securely and mix gently by vortexing until the solid is completely dissolved.
e Labeling and Storage:

o Clearly label the solution with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution at -20°C in a sealed container, protected from light.[1][4]
e Immediate Cleanup:

o Decontaminate the spatula and any non-disposable equipment with an appropriate solvent
(e.g., 70% ethanol) followed by a soap and water wash.
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o Dispose of the weighing paper, gloves, and any other contaminated disposable items in
the designated hazardous chemical waste container.

Emergency and Disposal Procedures

Spill Response:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or aerosolized.
 |solate: Secure the area to prevent entry.
o Protect: If trained and safe to do so, don appropriate PPE, including a respirator.

o Contain: For a liquid spill, cover with an absorbent material from a chemical spill kit. For a
powder spill, gently cover with damp paper towels to prevent dust from becoming airborne.

o Clean: Carefully collect the absorbed material or damp towels using forceps or a scoop and
place it into a sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
e Report: Report the incident to the laboratory supervisor and institutional safety office.
Waste Disposal:

 All solid waste contaminated with Enniatin B1 (e.g., gloves, pipette tips, vials) must be
collected in a dedicated, clearly labeled hazardous waste container.[14]

 Liquid waste containing Enniatin B1 must be collected in a separate, labeled hazardous
liquid waste container. Do not pour Enniatin B1 solutions down the drain.[14]

o Follow all institutional, local, and national regulations for the disposal of toxic chemical
waste.[14]

Visual Workflow

The following diagram illustrates the mandatory workflow for preparing to handle Enniatin B1,
emphasizing the sequence of safety checks and PPE donning.
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Caption: Workflow for preparing to handle Enniatin B1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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